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Compound of Interest

Compound Name: MK 711
CAS No.: 63141-67-3
Cat. No.: B1676626
Get Quote
. J

This protocol is a general guide. Always consult your institution's Environmental Health and
Safety (EHS) office for specific requirements and procedures.

1. Waste ldentification and Classification:

e Treat all unused, expired, or contaminated "MK 711" and associated materials (e.g.,
contaminated vials, pipette tips, absorbent pads) as hazardous chemical waste.[6]

2. Personal Protective Equipment (PPE):

* Before handling any chemical waste, ensure you are wearing appropriate PPE, including
safety goggles, chemical-resistant gloves, and a laboratory coat.

3. Waste Segregation and Collection:

¢ Solid Waste: Collect solid "MK 711" waste in a designated, chemically compatible, and
clearly labeled hazardous waste container.

© 2026 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1676626#bc-rfq
https://www.benchchem.com/product/b1676626/docs?utm_src=pdf-body#general-laboratory-chemical-waste-disposal-protocol
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_MK_0731_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b1676626/docs?utm_src=pdf-body#general-laboratory-chemical-waste-disposal-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676626?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Liquid Waste: For solutions containing "MK 711," use a separate, leak-proof container
designated for hazardous liquid waste.

e Do not mix incompatible waste streams.
4. Labeling:
o Properly label the hazardous waste container with the words "Hazardous Waste."[6]

o The label must include the full chemical name, concentration, and the date you started
accumulating waste in that container.[6]

 Include the name and contact information of the principal investigator or the responsible
personnel.[6]

5. Storage:
o Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[6]

e This area should be at or near the point of waste generation and under the control of
laboratory personnel.[6]

o Ensure the storage area is secure and away from incompatible materials.[6]
6. Disposal Request:

o When the waste container is full or reaches the maximum allowable storage time according
to your institution's policy, contact your EHS office to arrange for pickup and disposal.[6]

» Provide the EHS office with all necessary information about the waste as detailed on the
label.

To assist you further, please provide more details about the "MK 711" you are using, such as:
e The vendor or manufacturer.

e The Chemical Abstracts Service (CAS) number.
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o A description of its physical state (e.g., powder, liquid, in solution).
e The type of research or application it is being used for.

Once this information is available, a more specific and accurate set of disposal procedures can
be provided, including any relevant quantitative data and procedural diagrams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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